A major limitation of Sodium-ion capacitors (SIC) lies in their dissimilar charge storage mechanism of ion adsorption cathodes with fast reaction kinetics, versus battery-like anodes, having slow kinetics. It is possible to address this concern by designing a SIC architecture with effective electrode strategies. In this study, a dual carbon SIC is constructed from a single bio-waste precursor (pistachio shell) by employing a facile approach to achieve a graphene sheet-like activated carbon cathode and disordered hard carbon anode as respective positive and negative electrodes. The structure and chemistry were further optimized to attain suitable energy and power characteristics. Detailed textural analysis of the activated carbon material indicates a highly ordered sp2 carbon composition and a sheet-like morphology. Both the activated carbon cathode and hard carbon anode exhibit good electrochemical properties in terms of high reversible specific capacity and good rate capability vs. Na/Na+. The dual carbon SIC with an optimized positive-to-negative electrode mass ratio delivers a specific capacity of 71 mAh g-1 and yields an excellent energy density of 141 Wh kg-1 at 198 W kg-1 (based on total active material mass) whereas the activated carbon-based supercapacitor exhibits an energy density of 24 Wh kg-1 at 675 W kg-1. Hence, the biomass waste (pistachios shell) derived activated carbon sheets with large effective surface area possess sufficient porosity for facile ion transfer kinetics resulting in high ion adsorption capacity, while hard carbon anode with disordered structure facilitates Na -ion intercalation, thus balancing the electrode kinetics of both the electrode materials in SIC device.

Rational designing of electrode materials having high surface area can accomplish the enhanced charge-storing ability of the electrochemical energy storage devices. Therefore, the surface area of cobalt vanadium oxide (CVO) material is controlled by changing growth dynamics in successive ionic layer adsorption and reaction (SILAR) methods. Structural analysis confirms the formation of hydrous cobalt vanadium oxide nanoparticles (Co3V2O8.nH2O) thin film electrodes, and alteration in the surface area with change in growth dynamics is observed in BET analysis. The CVO1:1 thin film electrode prepared at optimal growth dynamics illustrates high specific capacitance (Cs) (capacity) of 793 F g-1 (396.7 C g-1) at 0.5 A g-1, respectively. Moreover, aqueous hybrid supercapacitor devices (AHSD) constructed using CVO1:1 as cathode exhibit high Cs of 133.5 F g-1 at 1.1 A g-1, specific energy (SE) of 47.7 Wh kg-1 with specific power (SP) of 0.90 kW kg-1. The solid-state hybrid supercapacitor devices (SHSD) also offer high Cs of 102.9 F g-1 at 0.3 A g-1, SE of 36.6 Wh kg-1 at SP of 0.30 kW kg-1. In the SILAR approach, the dipping time plays a critical role in improving the surface area of the material and, consequently, electrochemical performance, as the current work amply indicates.

Herein, a vertical contact-separated triboelectric nanogenerator (TENG) composed of polyvinylidene fluoride (PVDF) and graphene oxide nanosheets (GO) is prepared. The effect of GO on PVDF nanofibers is analyzed to find the optimal mass fraction of GO. The morphology, structure, and output performance of PVDF nanofibers are characterized by field emission scanning electron microscopy, X-ray diffractometer, Fourier transform infrared spectrometer, and digital oscilloscope. The results show that PVDF/GO nanofiber films produce output voltage of about 450 V and short-circuit current of about 35 μA. The maximum peak power density of TENG consisting of PVDF/GO with cotton fibers is about 5.1 W m−2 under impedance-matching conditions. Addition with GO suppresses the formation of α-phase PVDF, thus facilitating the formation of β-phase PVDF in the crystal structure. Furthermore, doping with GO reduces the average diameter of PVDF nanofibers. The PVDF nanofibers prepared in combination with the electrospinning process yield larger effective contact areas for TENG, which can significantly improve the output performance of the TENG.

Offshore wind power is mostly of strong randomness and unpredictability, which brings a great challenge to proton exchange membrane (PEM) water electrolysis-based hydrogen production. Besides, volatile temperature and pressure tend to impose prominent impacts on electrolyzer parameters as well. By analyzing the electrochemical characteristics of PEM electrolyzers, the electrochemical model of PEM electrolyzer in offshore wind power generation hydrogen production system is established. To ensure the control performance of PEM electrolyzers, the fractional-order proportion integration differentiation (FOPID) control strategy and the improved firefly algorithm (IFA) are introduced, and the relevant parameters are optimized according to the overshoot and stability time as evaluation indicators. In order to adapt to the FOPID control requirements, a step-type inertia weighting factor is employed to improve the classical firefly algorithm to avoid local optimum, and a mutation mechanism is used to expand the search range. Verification results show that the proposed IFAFOPID controller is superior to the traditional PID controller with a smaller overshoot and a shorter transition time subject to different disturbances, and thus is more beneficial to achieve precise voltage control and obtain stable hydrogen output.

In this paper visible-light driven gas-phase photocatalytic CO2 reduction into CH4 was tuned by designing optimized three component Au/doped-C3N4/TiO2 composite photocatalysts. The key point strategy consisted in the formation of high-quality C3N4/TiO2 heterojunction by associating low containing doped-graphitic carbon nitride to commercially available TiO2 UV-100. Those heterojunctions resulted in both visible-light sensitization and increased charge carrier separation. Further deposition of small Au NPs (ca. 3 nm), quite exclusively onto TiO2 surfaces, mainly acted as electron trapping/co-catalytic functions without excluding surface plasmonic effects. The resulting doped g-C3N4 material exhibited enhanced visible light harvesting properties, especially in the case of C-doping. In addition, it was assumed that B- and C-C3N4 doping leading to a more or less lower conduction band position, was the impacting factor towards total CH4 selectivity achievement. The (0.77wt.%)Au/(0.59wt.%)C-C3N4/TiO2 composite photocatalyst, exhibiting the best compromise between the various impacting factors, led to a continuous productivity rate of CH4 of 8.5 μmol/h/g under visible light irradiation over at least 10 h. To the best of our knowledge, this level of performance is unprecedented under continuous gas phase flowing CO2 in presence of water as reducing agent, without additional of any sacrificial agent.

In photovoltaic (PV) modules, resistive solder bond (RSB) hotspots are the primary cause for a reduction in output power of over 25%. They may be the result of inadequate soldering between the busbars and/or between the busbars and the interconnector ribbon during the circuit assembly procedure for the PV module. This study proposes a straightforward, dependable, and rapid method for reducing RSB hotspots in PV modules using additional solder flux during the circuit soldering process. The soldering of PV modules is examined in accordance with actual conditions present in PV module manufacturers during the manufacture of circuits. Using the tab pull test and the damp heat test, respectively, the bonding strength and dependability of the soldered connectors are evaluated. Connectors soldered with flux have a void ratio of 10% that is five times lower than connectors soldered without flux. In addition, connectors with flux decrease soldering strength by a range of −1.54% to −7.69%, whereas connectors without flux decrease soldering strength by a range of −17.39% to −29.31%. During long-term reliability evaluations on repaired 370A and 370B samples, the RSB hotspots are substantially reduced by incorporating additional flux into the circuit process. In addition, the application of additional solder at the busbar to interconnetor ribbon soldering site prevents RSB hotspots effectively. The results are anticipated to provide comprehensive and straightforward solutions for significantly reducing RSB hotspot failures in commercial PV modules.

The spent catalysts discarded during chemical manufacturing can be a source of pollution and are classified as hazardous waste. Looking at the bright sides of the mission of waste management, such as recycling and reducing, reuse such types of the spent catalyst can be chemically treated to extract valuable salts and metals. Such a process not only reduces waste disposal issues but also promotes a circular economy ecosystem. This present study aims to extract MoO3 from the spent petroleum catalyst, Mo–Ni/Al2O3, and further processing of Mo-metal organic framework (MOF) particles using extracted MoO3 and imidazole acting as an organic binder. The structural, morphology, and thermal properties of Mo-MOF are evaluated. The surface roughness and positive surface potential of the Mo-MOF are achieved. The Mo-MOF/Kapton-based triboelectric nanogenerators (TENG) generate a 148 V voltage, 470 nA current, and 17 nC charge. Further, TENG is utilized to charge the capacitors, and powering of the electronic devices is demonstrated. The repetition of the boxing punches and exercises can be monitored using TENGs and paves the way toward intelligent sports or healthcare.

Nickel oxide (NiOx) prepared by sputtering is a promising hole transport material for inverted planar perovskite solar cells (PSCs) because of its wide bandgap, deep valance band edge, excellent optical transmittance, and low cost. However, the interface reaction between sputtered-NiOx and perovskite layer leads to the formation of lead iodine on perovskite surface, which limits the efficiency and stability of the device. Herein, we report a facile approach to improve the performance of the sputtered-NiOx-based PSCs via precise control the concentration of PbI2 in precursor solution. It is demonstrated that the concentration of PbI2 has a significant effect on the microstructure and photoelectric properties of the perovskite layer deposited on sputtered-NiOx. When the PbI2 concentration is 2% less than the stoichiometric perovskite, the efficiency of the optimized device is improved to 15.64%, and the device stability under unencapsulated atmospheric conditions is also significantly improved. In the optimized sample, a small amount of residual PbI2 still exists in perovskite films, which is proved beneficial for passivating grain boundary defects and enhancing the performance of the PSCs. This work provides a feasible way for enhancing the performance of sputtered-NiOx-based PSCs as well suggest a probability for reducing the consumption of PbI2.

As stationary hybrid energy storage systems (HESS) for power systems applications have recently drawn interest due to their enhanced performance and decreasing cost, developing systematic approaches for HESS design while considering controls is gaining traction. This work presents a method to optimally design hybrid battery storage by proposing a mathematical modeling framework, formulated as a mixed integer linear programming (MILP) model. The optimization is capable of handling multiple subsystems of batteries, considering their economic and technological performance. Decisions involve sizing of the batteries, optimal temporal and strategic dispatch to end uses, and energy sources for charging each battery. The applicability of the model is tested on four case studies for three battery chemistries representing distinct objectives: high-power, high-energy, and second life. The end uses for this model include demand management of commercial buildings, participation in the fast regulatory service market, and charging of electric vehicles while batteries charge from the grid and renewable sources. Compared to traditionally designed battery storage with a homogeneous battery, optimally designed hybrid systems could save 12%–26% of system costs, depending on the nature of the dispatch profile. Findings are pointing to design preference towards the second life battery supplemented with some high-power or high-energy battery capacity, or both. With the utilized electricity price structure, customers could experience approximately 10%-35% reduction in their bills.

Solar-driven evaporation technology is rejuvenated by multifunctional photothermal materials into complimentary energy conversion applications. These multifunctional materials endow broadband solar absorptions, chemical/physical stability, porous, and active sites for in -situ photodegradation with exceptional solar-to-vapor conversion efficiencies. The structural configuration of evaporation structures is significantly improved by effective thermal management and salt-resistant water channels with balanced relation between evaporation flux and water intake. These attributes lead this technology to higher evaporation rates and complimentary applications such as waste heat recovery to thermoelectricity, salt collection from seawater, and micro-organism disinfection from wastewater. This review comprehensively reports the recent advances in state-of-the-art multifunctional materials, novel evaporation designs with significant structural optimization, and their small-scale prototypes. The current challenges, origins, and possible solutions are provided. This systematic review inspires the nanoresearch community to push forward solar-driven evaporation technology with superb complimentary energy conversion applications.